Cas no 1359087-31-2 (4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one)
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1(2H)-isoquinolinone
- 4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one
-
- Inchi: 1S/C25H18ClN3O2/c1-15-10-11-19(12-16(15)2)29-14-22(20-8-3-4-9-21(20)25(29)30)24-27-23(28-31-24)17-6-5-7-18(26)13-17/h3-14H,1-2H3
- InChI Key: OQSMNOFPTWAVNT-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(Cl)=C3)N=2)=CN1C1=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 427.109
- Monoisotopic Mass: 427.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.2A^2
Experimental Properties
- Density: 1.326±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 654.1±65.0 °C(Predicted)
- pka: -2.18±0.50(Predicted)
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-1607-2μmol |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-5μmol |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-10μmol |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-20μmol |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-1mg |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-2mg |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-3mg |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-4mg |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-5mg |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3398-1607-10mg |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one |
1359087-31-2 | 10mg |
$79.0 | 2023-09-11 |
4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one
Introduction to 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1359087-31-2)
4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1359087-31-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives and features a unique structural arrangement that includes a 1,2,4-oxadiazole moiety and substituted phenyl groups. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various drug development initiatives.
The chemical structure of 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one is characterized by a central isoquinoline core with a ketone group at the C-1 position. The 1,2-dihydro configuration indicates that the compound is in a reduced form compared to the fully aromatic isoquinoline. The substitution at the C-2 position with a 3,4-dimethylphenyl group and at the C-4 position with a 3-chlorophenyl-substituted 1,2,4-oxadiazole moiety adds to its structural complexity and biological activity.
Recent studies have focused on the biological activities of this compound and its potential as a lead molecule for drug development. One of the key areas of interest is its anti-inflammatory properties. Research has shown that 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, this compound has also been investigated for its anticancer properties. Studies have demonstrated that 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one can induce apoptosis in various cancer cell lines through the activation of caspase pathways and the modulation of cell cycle regulatory proteins. These findings suggest that it could be developed as an anticancer agent for the treatment of solid tumors and hematological malignancies.
The pharmacokinetic profile of 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one has also been studied to evaluate its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the chemical structure of 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one. This includes modifying substituents on the phenyl rings and exploring different heterocyclic moieties to improve potency and selectivity. Additionally, efforts are underway to develop prodrugs that can enhance solubility and reduce toxicity while maintaining or enhancing biological activity.
Clinical trials are currently underway to assess the safety and efficacy of 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one in human subjects. Early results from Phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 4-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1359087-31-2) represents a promising lead molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anticancer drug research.
1359087-31-2 (4-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)